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The discovery of perrhenic acid is intrinsically linked to the identification of the element

rhenium itself. This in-depth technical guide explores the historical context of this discovery,

detailing the key scientists, the initial synthesis of perrhenic acid, and the early

characterization of its properties.

The Dawn of a New Element: The Discovery of
Rhenium
The journey to perrhenic acid began with the search for the then-undiscovered element 75,

predicted by Dmitri Mendeleev's periodic table. In 1925, the German scientific team of Ida

Noddack (née Tacke), Walter Noddack, and Otto Berg successfully identified this element.[1][2]

[3] They named it "Rhenium" in honor of the Rhine River, a significant landmark in Ida

Noddack's home region.[2][3] Their groundbreaking discovery was announced in their 1925

paper, "Die Ekamangane" (The Eka-Manganeses).

Following the initial discovery, the Noddacks embarked on the arduous task of isolating a

weighable amount of the new element. By 1926, they had successfully prepared the first gram

of rhenium metal from 660 kilograms of molybdenite ore.[4] This achievement paved the way

for an in-depth investigation into the chemical properties of rhenium and its compounds.
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With a sample of isolated rhenium, the Noddacks delved into exploring its chemical reactivity.

Their work, published in the years following the discovery, laid the foundation for our

understanding of rhenium chemistry. While the exact date for the very first synthesis of

perrhenic acid is not definitively cited in readily available literature, it is evident from their

subsequent publications that they were the first to prepare and characterize it.

The Noddacks' 1929 paper, "Die Sauerstoffverbindungen des Rheniums" (The Oxygen

Compounds of Rhenium), and their comprehensive 1933 book, "Das Rhenium," are the primary

sources detailing the early chemistry of rhenium, including the formation of its oxides and the

corresponding acid.

The initial synthesis of perrhenic acid was likely achieved through the oxidation of rhenium

metal or its oxides. The Noddacks would have observed that rhenium metal dissolves in

oxidizing acids, such as nitric acid, to yield a solution of perrhenic acid. Another key method,

which remains a standard procedure, is the dissolution of rhenium(VII) oxide (Re₂O₇) in water.

This oxide, a yellow crystalline solid, readily reacts with water to form the strong, colorless

perrhenic acid (HReO₄).

Experimental Protocols
Based on the established chemistry of rhenium, the likely experimental protocols for the first

synthesis of perrhenic acid by the Noddacks are outlined below. It is important to note that

specific quantitative data from their very first synthesis is not readily available in modern

databases and would require a direct review of their original publications.

Method 1: Oxidation of Rhenium Metal

Reaction Setup: A small, precisely weighed sample of pure rhenium metal powder was

placed in a glass reaction vessel, likely a flask or beaker.

Addition of Oxidizing Acid: Concentrated nitric acid (HNO₃) was carefully added to the

reaction vessel.

Reaction Conditions: The mixture was likely gently heated to facilitate the dissolution of the

metal. The reaction would have produced nitrogen oxides as byproducts.

Equation: 3Re + 7HNO₃ → 3HReO₄ + 7NO + 2H₂O
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Isolation: After the complete dissolution of the rhenium metal, the excess nitric acid and

water would have been carefully removed, possibly through gentle evaporation, to yield a

concentrated solution of perrhenic acid.

Method 2: Dissolution of Rhenium(VII) Oxide

Preparation of Rhenium(VII) Oxide: Rhenium metal was heated in a stream of pure, dry

oxygen to produce the volatile, yellow rhenium(VII) oxide (Re₂O₇).

Equation: 4Re + 7O₂ → 2Re₂O₇

Hydration: The collected rhenium(VII) oxide was then dissolved in a measured volume of

distilled water.

Equation: Re₂O₇ + H₂O → 2HReO₄

Result: This process would have yielded a clear, colorless solution of perrhenic acid.

Early Characterization and Properties
The Noddacks' initial investigations would have focused on determining the fundamental

properties of this newly synthesized acid. Their work would have established that perrhenic
acid is a strong acid, analogous to perchloric acid. They would have also investigated the

formation of its salts, the perrhenates, by reacting the acid with various metal hydroxides and

carbonates.

Quantitative Data Summary
While specific quantitative data from the initial discovery is scarce in contemporary literature,

the following table summarizes the key materials and expected yields based on stoichiometric

calculations, which the Noddacks would have used to verify their findings.
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Reactant(s)
Reactant Mass (g)
(Example)

Product
Theoretical
Product Mass (g)

Rhenium (Re) 1.00
Perrhenic Acid

(HReO₄)
1.35

Rhenium(VII) Oxide

(Re₂O₇)
1.00

Perrhenic Acid

(HReO₄)
1.04

Logical Relationship of Discovery and Synthesis
The following diagram illustrates the logical progression from the discovery of the element

rhenium to the synthesis and characterization of perrhenic acid.

Element Discovery (1925)
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Logical flow from the discovery of Rhenium to the synthesis of perrhenic acid.

Conclusion
The discovery of perrhenic acid was a direct and immediate consequence of the

groundbreaking discovery of rhenium by Ida and Walter Noddack and Otto Berg. Their

meticulous work not only added a new element to the periodic table but also rapidly expanded

our knowledge of its chemical behavior, including the prompt synthesis and characterization of

its most important acid. The experimental pathways they established for the creation of

perrhenic acid remain fundamental to the chemistry of rhenium to this day.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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